Cas no 1539210-29-1 (1-(2-methoxypyridin-4-yl)cyclohexylmethanamine)

• Product Name: 1-(2-methoxypyridin-4-yl)cyclohexylmethanamine
• CAS No: 1539210-29-1
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6486651
• PubChem ID: 96876740
• Update Time: 2025-05-25

1-(2-methoxypyridin-4-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxypyridin-4-yl)cyclohexylmethanamine
• EN300-1851093
• [1-(2-methoxypyridin-4-yl)cyclohexyl]methanamine
• 1539210-29-1

• Inchi： 1S/C13H20N2O/c1-16-12-9-11(5-8-15-12)13(10-14)6-3-2-4-7-13/h5,8-9H,2-4,6-7,10,14H2,1H3
• InChI Key： NJLLVTCEMKAJEG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CN=1)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(2-methoxypyridin-4-yl)cyclohexylmethanamine

Comprehensive Overview of 1-(2-methoxypyridin-4-yl)cyclohexylmethanamine (CAS No. 1539210-29-1)

The compound 1-(2-methoxypyridin-4-yl)cyclohexylmethanamine, identified by its CAS number 1539210-29-1, is a structurally unique chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a cyclohexylmethanamine core linked to a 2-methoxypyridine moiety, offers versatile applications in drug discovery and material science. This article delves into its properties, synthesis, and potential uses, while addressing trending queries such as "1-(2-methoxypyridin-4-yl)cyclohexylmethanamine solubility" and "CAS 1539210-29-1 applications," which are frequently searched in scientific databases.

From a structural perspective, 1-(2-methoxypyridin-4-yl)cyclohexylmethanamine exhibits a balanced lipophilicity due to its cyclohexyl ring, making it a candidate for central nervous system (CNS) targeting compounds. Researchers have explored its role as a building block for neuroactive molecules, particularly in the development of modulators for neurotransmitter receptors. The 2-methoxypyridine group enhances its binding affinity to certain enzymatic targets, a feature often highlighted in discussions about "pyridine derivatives in drug design."

Synthetic routes to CAS 1539210-29-1 typically involve multi-step organic transformations, including Grignard reactions or reductive amination of ketone intermediates. Recent publications emphasize scalable methods to produce high-purity batches, addressing the demand for "1-(2-methoxypyridin-4-yl)cyclohexylmethanamine synthesis optimization." Analytical characterization via NMR, HPLC, and mass spectrometry confirms its stability under standard storage conditions, a critical factor for industrial applications.

In agrochemical contexts, derivatives of 1-(2-methoxypyridin-4-yl)cyclohexylmethanamine have shown promise as eco-friendly pest control agents. Its mode of action aligns with the growing interest in "sustainable crop protection chemicals," a hot topic in agricultural forums. Computational studies suggest that modifications to its methoxy group could enhance target specificity, reducing off-target effects—a key consideration for modern pesticide development.

Beyond pharmaceuticals and agriculture, this compound's photophysical properties are under investigation for organic electronics. Its conjugated system exhibits tunable fluorescence, making it relevant to "OLED material research," a trending niche in materials science. Researchers are also evaluating its potential as a ligand in catalytic systems, particularly for asymmetric transformations in fine chemical synthesis.

Regulatory and safety profiles of 1539210-29-1 adhere to global chemical compliance standards. While not classified as hazardous under current guidelines, proper handling protocols are recommended, as with all synthetic intermediates. Environmental fate studies indicate moderate biodegradability, addressing concerns raised in searches like "CAS 1539210-29-1 ecological impact."

In conclusion, 1-(2-methoxypyridin-4-yl)cyclohexylmethanamine represents a multifaceted compound with cross-disciplinary relevance. Its structural adaptability positions it at the forefront of innovations in medicinal chemistry, green agrochemicals, and advanced materials—topics dominating contemporary scientific discourse. Ongoing research continues to uncover novel applications, ensuring its prominence in academic and industrial settings alike.